Cas no 83959-82-4 (Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-methylphenyl)-)

• Product Name: Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-methylphenyl)-
• CAS No: 83959-82-4
• MF: C₂₂H₁₇NO
• MW: 311.376485586166
• CID: 668163
• PubChem ID: 71414799
• Update Time: 2025-04-19

Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-methylphenyl)-
• 2-(3-methylphenyl)-5-(4-phenylphenyl)-1,3-oxazole
• DTXSID50834236
• 5-([1,1'-Biphenyl]-4-yl)-2-(3-methylphenyl)-1,3-oxazole
• 83959-82-4

• Inchi： 1S/C22H17NO/c1-16-6-5-9-20(14-16)22-23-15-21(24-22)19-12-10-18(11-13-19)17-7-3-2-4-8-17/h2-15H,1H3
• InChI Key： LGOWJQHJUUYSQU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C)C=2)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 311.131014166g/mol
• Monoisotopic Mass: 311.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26Ų